2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate, trifluoroacetic acid

• IUPAC Name: 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C11H23NO3.C2HF3O2/c1-9(2)6-10(8-12)7-11(13)15-5-4-14-3;3-2(4,5)1(6)7/h9-10H,4-8,12H2,1-3H3;(H,6,7)/t10-;/m0./s1
• InChI Key: WROWPCABRKCURM-PPHPATTJSA-N
• Canonical SMILES: CC(C)CC(CC(=O)OCCOC)CN.C(=O)(C(F)(F)F)O
• Isomeric SMILES: CC(C)C[C@@H](CC(=O)OCCOC)CN.C(=O)(C(F)(F)F)O
• Molecular Formula: C13H24F3NO5
• Molecular Weight: 331.33 g/mol
• CAS No.: 1955473-98-9

Description

2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate, trifluoroacetic acid is a useful research compound. Its molecular formula is C13H24F3NO5 and its molecular weight is 331.332. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds

• Trifluoroacetic acid, a component of the chemical , plays a crucial role in the synthesis of novel compounds. For instance, it's used in the synthesis of indole-benzimidazole derivatives from indole carboxylic acids and substituted o-phenylenediamines (Wang et al., 2016).

Role in Organic Synthesis Reactions

• Trifluoroacetic acid is instrumental in various organic synthesis reactions. For example, it catalyzes selective cleavage reactions in organic compounds, demonstrating its versatility in synthetic chemistry (Wakharkar et al., 2004). Additionally, it serves as an effective reagent for tandem Claisen rearrangement and cyclization reactions in the synthesis of specific quinoline derivatives (Pathak et al., 2007).

Pharmaceutical Intermediate Manufacturing

• The compound is a key intermediate in the manufacture of pharmaceuticals like aliskiren, a renin inhibitor. The manufacturing process highlights the economic and efficient use of such chemicals in the pharmaceutical industry (Wang et al., 2013).

Catalytic Applications

• Trifluoroacetic acid is also employed as a catalyst in various synthetic processes, such as the one-pot four-component synthesis of N-aryl/alkyl-3-aminodihydropyrrol-2-one-4-carboxylates. This underscores its role in facilitating complex chemical reactions (Lashkari et al., 2018).

Enantioselective Synthesis

• The enantioselective synthesis of (S)-(+)-3-aminomethyl-5-methylhexanoic acid, a significant pharmaceutical compound, utilizes this chemical. Such syntheses are critical in producing pharmaceuticals with high purity and efficacy (Burk et al., 2003).